2-[(3,4-Dichlorophenyl)methylsulfanyl]-1-ethylsulfonyl-4,5-dihydroimidazole

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-1-ethylsulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C12H14Cl2N2O2S2/c1-2-20(17,18)16-6-5-15-12(16)19-8-9-3-4-10(13)11(14)7-9/h3-4,7H,2,5-6,8H2,1H3
• InChI Key: AOZHYZHGXBAPOW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN=C1SCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H14Cl2N2O2S2
• Molecular Weight: 353.3 g/mol

Description

2-[(3,4-Dichlorophenyl)methylsulfanyl]-1-ethylsulfonyl-4,5-dihydroimidazole, also known as DCMES, is a chemical compound that has been widely studied for its potential therapeutic applications. This molecule belongs to the class of imidazole derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

Synthesis and Structural Analysis

Research has delved into the synthesis and crystal structure analysis of sulfonated imidazoles and their salts, which are crucial for understanding the chemical behavior and potential applications of these compounds in materials science and catalysis. For example, the study by Purdy et al. (2007) discusses the synthesis, crystal structure, and reactivity of alkali and silver salts of sulfonated imidazoles, revealing insights into the 3-dimensional network formation and potential for creating new materials with specific structural characteristics (Purdy et al., 2007).

Agricultural Applications

In agriculture, certain imidazole derivatives have been utilized for their fungicidal properties. Campos et al. (2015) explored the use of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of Carbendazim and Tebuconazole, offering new methods for fungal disease prevention and control in crops, with implications for reduced environmental toxicity and improved efficacy (Campos et al., 2015).

Enhancing Electrical Conductivity

The modification of electrical properties of materials using imidazole derivatives has been a subject of interest. For instance, the electrical conductivity of poly(3,4-ethylene dioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) films was significantly improved by treating the films with 2-Methylimidazole, which could have applications in developing more efficient optoelectronic devices (Saghaei et al., 2015).

Catalysis and Chemical Synthesis

Imidazole derivatives also play a vital role in catalysis, particularly in the synthesis of heterocyclic compounds. A study by Khazaei et al. (2011) demonstrated the use of sulfonic acid functionalized imidazolium salts in combination with FeCl3 as a novel and highly efficient catalytic system for the synthesis of benzimidazoles at room temperature, showcasing the potential for greener and more efficient chemical synthesis processes (Khazaei et al., 2011).